Cas no 1546562-70-2 (2-bromo- Imidazo[1,2-b]​[1,2,4]​triazine)

• Product Name: 2-bromo- Imidazo[1,2-b]​[1,2,4]​triazine
• CAS No: 1546562-70-2
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD29477411
• CID: 2094801
• PubChem ID: 83880442
• Update Time: 2025-06-11

2-bromo- Imidazo[1,2-b]​[1,2,4]​triazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo- Imidazo[1,2-b]?[1,2,4]?triazine
• 2-​bromo- Imidazo[1,​2-​b]​[1,​2,​4]​triazine
• 2-bromo- Imidazo[1,2-b]​[1,2,4]​triazine
• 1546562-70-2
• 2-bromoimidazo[1,2-b][1,2,4]triazine

• MDL： MFCD29477411
• Inchi： 1S/C5H3BrN4/c6-4-3-8-5-7-1-2-10(5)9-4/h1-3H
• InChI Key： BPQXMQCWWARGDN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=NC=CN2N=1

Computed Properties

• Exact Mass: 197.95411Da
• Monoisotopic Mass: 197.95411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-bromo- Imidazo[1,2-b]​[1,2,4]​triazine

Introduction to 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine (CAS No. 1546562-70-2)

2-Bromo-Imidazo[1,2-b][1,2,4]Triazine, with the CAS number 1546562-70-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazotriazines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine.

Chemical Properties and Structure

2-Bromo-Imidazo[1,2-b][1,2,4]Triazine is a heterocyclic compound with a molecular formula of C₆H₃N₅Br. Its molecular weight is approximately 203.01 g/mol. The compound features a central imidazotriazine core with a bromine atom attached at the 2-position. The presence of the bromine substituent imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in medicinal chemistry.

The structure of 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine is highly stable and exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile facilitates its use in various experimental setups and biological assays. Additionally, the compound's stability under different pH conditions and its resistance to degradation make it suitable for long-term storage and use in research laboratories.

Synthesis Methods

The synthesis of 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine has been extensively studied and can be achieved through several synthetic routes. One common method involves the reaction of 3-amino-1H-1,2,4-triazole with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate. This reaction yields an intermediate that can be further cyclized to form the desired imidazotriazine derivative.

An alternative synthetic route involves the condensation of 3-amino-1H-1,2,4-triazole with 3-bromopropionitrile followed by cyclization under acidic conditions. This method provides a high yield of pure 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine. The choice of synthetic method often depends on the specific requirements of the research project and the availability of starting materials.

Biological Activities and Applications

2-Bromo-Imidazo[1,2-b][1,2,4]Triazine has shown promising biological activities in various preclinical studies. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines. For instance, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing cell cycle arrest and apoptosis.

In addition to its anticancer properties, 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine has also been investigated for its potential as an antiviral agent. Recent research has highlighted its ability to inhibit viral replication in vitro. Specifically, it has shown activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that further exploration of this compound's antiviral properties could lead to new therapeutic strategies for viral infections.

Recent Research Advancements

The scientific community continues to explore new avenues for utilizing 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine. One recent study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound. The researchers synthesized a series of analogs by modifying the substituents at different positions on the imidazotriazine core. They found that certain modifications significantly enhanced the compound's biological activity while maintaining its favorable pharmacokinetic properties.

Another notable advancement involves the use of computational methods to predict the binding affinity of 2-Bromo-Imidazo[1,2-b][1,2,4]Triazine to various target proteins. Molecular docking studies have identified several potential targets for this compound, including kinases and proteases involved in cancer progression and viral replication. These findings provide valuable insights into the mechanism of action of this compound and pave the way for rational drug design.

Safety Considerations

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